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Compound of Interest

Compound Name: Ucph-101

CAS No.: 1118460-77-7

Cat. No.: B1683363

Get Quote

Researchers and drug development professionals handling UCPH-101 must adhere to strict

disposal protocols to ensure laboratory safety and environmental compliance. This guide

provides essential information based on available safety data to manage the disposal of

UCPH-101, a selective inhibitor of the excitatory amino acid transporter subtype 1 (EAAT1).

The primary directive for disposal is to act in accordance with local, state, and federal

regulations.

Immediate Safety and Disposal Procedures
The Safety Data Sheet (SDS) for UCPH-101 mandates that the disposal of the substance and

its container must be in accordance with all applicable local, state, and federal regulations[1]. It

is crucial to consult with your institution's Environmental Health and Safety (EHS) department

to ensure full compliance.
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Parameter Guideline Source

Primary Disposal Guideline

Dispose of contents and

container in accordance with

local, state, and federal

regulations.

SDS[1]

Contaminated Materials

Absorb solutions with finely-

powdered liquid-binding

material (e.g., diatomite,

universal binders).

SDS[1]

Surface Decontamination

Decontaminate surfaces and

equipment by scrubbing with

alcohol.

SDS[1]

Waste Management

Conduct recycling or disposal

through a licensed waste

disposal contractor.

[2]

Spill Response

Avoid dispersal of spilled

material and runoff into soil,

waterways, drains, and

sewers.

Experimental Protocol: General Disposal Workflow
While specific protocols are dictated by local regulations, the following general workflow

outlines the necessary steps for the proper disposal of UCPH-101 waste.

Consult Local Regulations: Before beginning any process, contact your institution's EHS

office to obtain specific instructions for chemical waste disposal.

Segregate Waste: Isolate all UCPH-101 waste, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, gloves, containers).

Contain Liquid Waste: For solutions containing UCPH-101, absorb the liquid using an inert,

non-combustible absorbent material.
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Package Waste: Place the absorbed material and any solid UCPH-101 waste into a

designated, properly labeled hazardous waste container. Ensure the container is sealed to

prevent leaks.

Decontaminate: Clean all contaminated surfaces and non-disposable equipment by

thoroughly scrubbing with alcohol. Collect the cleaning materials (e.g., wipes) and dispose of

them as hazardous waste.

Arrange for Pickup: Follow your institution's procedures to arrange for the pickup and final

disposal of the hazardous waste by a licensed contractor.

UCPH-101 Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the correct disposal

procedure for UCPH-101.
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Start: UCPH-101 Waste Generated

Consult Institutional EHS for Specific Guidelines

Is the waste liquid?

Absorb with inert material (e.g., diatomite)

Yes

Package solid waste in a labeled hazardous waste container

No

Decontaminate surfaces and equipment with alcohol

Collect all contaminated materials for disposal

Arrange for waste pickup by a licensed contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1683363/docs?utm_src=pdf-body-img#proper-disposal-of-ucph-101-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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